5,6-Dimethyl-3-[2-(4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-11-yl)-2-oxoethyl]pyrimidin-4-one

• IUPAC Name: 5,6-dimethyl-3-[2-(4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-11-yl)-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C18H20N6O2/c1-11-6-16-19-7-14-8-22(5-4-15(14)24(16)21-11)17(25)9-23-10-20-13(3)12(2)18(23)26/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key: PAGADRGHZSSOMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(CN(CC3)C(=O)CN4C=NC(=C(C4=O)C)C)C=NC2=C1
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

5,6-Dimethyl-3-[2-(4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-11-yl)-2-oxoethyl]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H20N6O2 and its molecular weight is 352.398. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on pyrimidine derivatives has demonstrated innovative synthetic routes and chemical transformations. For example, the study on the synthesis of pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation has highlighted the potential of these compounds in generating substances with significant biological activities, including insecticidal and antibacterial properties (Deohate & Palaspagar, 2020). This research underscores the versatility of pyrimidine compounds in creating diverse molecular structures with varied biological effects.

Biological Activities and Applications

Several studies have focused on the biological activities of pyrimidine derivatives. For instance, compounds have been synthesized with antimicrobial properties, targeting a range of bacteria and fungi, demonstrating the potential of these compounds in addressing antibiotic resistance and infection control (Hossan et al., 2012). Another research direction includes the development of anticancer agents, where novel pyrazolopyrimidines derivatives were evaluated for their anticancer and anti-5-lipoxygenase activities, showing promising results against various cancer cell lines (Rahmouni et al., 2016).

Material Science and Supramolecular Chemistry

Pyrimidine derivatives also find applications in material science and supramolecular chemistry. The unique bonding properties of these compounds, such as the ability to form quadruple hydrogen bonds, make them interesting candidates for the construction of supramolecular assemblies and materials with specific functionalities (Beijer et al., 1998).